1-cyclopentyl-4-(4-fluorobenzyl)piperazine

• IUPAC Name: 1-cyclopentyl-4-[(4-fluorophenyl)methyl]piperazine
• InChI: InChI=1S/C16H23FN2/c17-15-7-5-14(6-8-15)13-18-9-11-19(12-10-18)16-3-1-2-4-16/h5-8,16H,1-4,9-13H2
• InChI Key: WZOZFNNZFHHHJW-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)N2CCN(CC2)CC3=CC=C(C=C3)F
• Molecular Formula: C16H23FN2
• Molecular Weight: 262.37 g/mol

Description

Synthesis Analysis

The synthesis of piperazine compounds, including "1-cyclopentyl-4-(4-fluorobenzyl)piperazine," often involves multiple steps, including the formation of the piperazine ring and the subsequent attachment of functional groups to the ring structure. A novel synthesis approach involves the design of piperazine compounds with low lipophilicity as σ1 receptor ligands, demonstrating the potential of such compounds in imaging σ1 receptors in the brain (He et al., 2017). The synthesis of related benzylpiperazine derivatives has also been explored to understand the structural requirements for their biological activities (Ohtaka et al., 1989).

Molecular Structure Analysis

The molecular structure of "1-cyclopentyl-4-(4-fluorobenzyl)piperazine" and related compounds is critical in determining their chemical reactivity, physical properties, and potential biological interactions. X-ray diffraction studies and spectroscopic analyses, such as LCMS, 1H NMR, 13C NMR, and IR, have been employed to characterize the molecular structure of these compounds, providing insights into their conformation and electronic properties (Sanjeevarayappa et al., 2015).

Chemical Reactions and Properties

Piperazine derivatives, including "1-cyclopentyl-4-(4-fluorobenzyl)piperazine," undergo various chemical reactions that are essential for their synthesis and modification. These reactions include reductive amination, amide hydrolysis, and N-alkylation, which are pivotal in the synthesis of piperazine-based compounds with desired functional groups (Fang-wei, 2013). The chemical properties of these compounds are influenced by the presence of functional groups and the piperazine ring, which can participate in hydrogen bonding and other intermolecular interactions.

Physical Properties Analysis

The physical properties of "1-cyclopentyl-4-(4-fluorobenzyl)piperazine" are determined by its molecular structure and composition. These properties include solubility, melting point, boiling point, and lipophilicity, which are important for understanding the compound's behavior in different environments and its potential therapeutic applications. The design of piperazine compounds with low lipophilicity, for example, is crucial for enhancing their brain uptake and selectivity towards specific receptors (He et al., 2017).

Safety and Hazards

The safety information available indicates that 1-cyclopentyl-4-(4-fluorobenzyl)piperazine may be harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation. It is classified as Acute Tox. 4 Oral, Eye Irrit. 2, Skin Irrit. 2, and STOT SE 3.